Cas no 864926-52-3 (3,6-diethyl 2-(1,3-benzothiazole-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate)

• Product Name: 3,6-diethyl 2-(1,3-benzothiazole-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate
• CAS No: 864926-52-3
• MF: C₂₁H₂₁N₃O₅S₂
• MW: 459.538542509079
• CID: 847735
• Update Time: 2025-07-14

3,6-diethyl 2-(1,3-benzothiazole-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridine-3,6(5H)-dicarboxylic acid, 2-[(2-benzothiazolylcarbonyl)amino]-4,7-dihydro-, 3,6-diethyl ester
• diethyl 2-(benzo[d]thiazole-2-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate
• 3,6-diethyl 2-(1,3-benzothiazole-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate

• Inchi： 1S/C21H21N3O5S2/c1-3-28-20(26)16-12-9-10-24(21(27)29-4-2)11-15(12)31-18(16)23-17(25)19-22-13-7-5-6-8-14(13)30-19/h5-8H,3-4,9-11H2,1-2H3,(H,23,25)
• InChI Key： HQWCIUIFDSIPLY-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C2=C1CN(C(=O)OCC)CC2)NC(C1=NC2C=CC=CC=2S1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 696
• Topological Polar Surface Area: 154

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 3,6-diethyl 2-(1,3-benzothiazole-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate

Introduction to 3,6-diethyl 2-(1,3-benzothiazole-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate (CAS No. 864926-52-3)

3,6-diethyl 2-(1,3-benzothiazole-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic compounds characterized by its intricate fused ring system, which includes benzothiazole, thieno[2,3-c]pyridine, and ester functionalities. The presence of multiple substituents such as ethyl groups and an amide linkage at the 2-position of the 1,3-benzothiazole moiety contributes to its unique chemical properties and potential biological activities. The di-carboxylate groups at the 3 and 6 positions further enhance its reactivity and utility in synthetic chemistry.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. The benzothiazole core is typically introduced first, followed by the incorporation of the thieno[2,3-c]pyridine scaffold through cyclization reactions. The amide bond formation between the benzothiazole and the pyridine ring is a critical step that demands careful optimization to ensure high yield and purity. The final step involves the introduction of the di-carboxylate groups, which can be achieved through esterification or carboxylation reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency of these synthetic steps.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have revealed that 3,6-diethyl 2-(1,3-benzothiazole-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate exhibits potential binding affinity to several pharmacologically relevant targets. Notably, preliminary experiments suggest that it may interact with enzymes involved in inflammatory pathways and cancer metabolism. These findings align with the growing interest in heterocyclic compounds as scaffolds for drug discovery.

The structural features of this molecule make it an attractive candidate for further exploration in medicinal chemistry. The fused ring system provides a rigid framework that can be modulated to optimize binding interactions. Additionally, the presence of both polar (amide and carboxylate) and non-polar (ethyl) substituents allows for fine-tuning of solubility and bioavailability. Such characteristics are essential for developing compounds that can effectively traverse biological membranes and reach their target sites.

In vitro studies have begun to uncover the mechanistic aspects of this compound's interactions with biological systems. For instance, cell-based assays have demonstrated its ability to modulate signaling pathways associated with cell proliferation and apoptosis. These effects are particularly relevant in the context of oncology research, where targeting aberrant signaling networks is a key strategy for developing novel therapeutics. Furthermore, its interaction with mitochondrial enzymes has been observed in some preliminary trials, suggesting potential applications in managing metabolic disorders.

The role of 1,3-benzothiazole derivatives in medicinal chemistry cannot be overstated. This heterocycle is known for its versatility in drug design due to its ability to engage multiple binding pockets across different protein targets. The amide functionality at the 2-position serves as a linker that can connect pharmacophoric groups while maintaining structural integrity. This design principle has been successfully applied in various drug candidates that exhibit potent anti-inflammatory and anti-microbial properties.

The thieno[2',3'-c]pyridine moiety is another critical component that contributes to the compound's unique profile. This fused system has been explored in several high-throughput screening campaigns due to its reported bioactivity against a range of diseases. By incorporating this scaffold into a single molecular entity along with other functional groups like carboxylates and ethyl chains,3,6-diethyl 2-(1,3-benzothiazole-2-amido)-4H...